2-Cyclopropoxy-3-iodobenzaldehyde

• Molecular Formula: C10H9IO2
• Molecular Weight: 288.08 g/mol
• SMILES: C1CC1OC2=C(C=CC=C2I)C=O
• InChI: InChI=1S/C10H9IO2/c11-9-3-1-2-7(6-12)10(9)13-8-4-5-8/h1-3,6,8H,4-5H2
• InChIKey: IMFOOKILEPIBMB-UHFFFAOYSA-N

2-Cyclopropoxy-3-iodobenzaldehyde (CAS 1243410-32-3): Key Physicochemical & Structural Baseline for Procurement Evaluation

2-Cyclopropoxy-3-iodobenzaldehyde (CAS 1243410-32-3) is a halogenated aromatic aldehyde building block with molecular formula C₁₀H₉IO₂ and molecular weight 288.08 g·mol⁻¹, bearing a cyclopropoxy ether at the 2-position and an iodine atom at the 3-position of the benzaldehyde ring . Its SMILES notation (O=Cc1cccc(I)c1OC1CC1) confirms the ortho,ortho-disubstitution pattern relative to the aldehyde group, placing the iodine in a sterically and electronically constrained environment distinct from its regioisomeric analogs . The compound is supplied commercially at 98% purity with batch-specific QC (NMR, HPLC, GC) documentation . This substitution pattern confers a defined vector for sequential cross-coupling and cyclization transformations not achievable with para- or meta-iodo regioisomers [1].

▸ Ortho,ortho-disubstitution pattern enables tandem Pd/Cu coupling–cyclization cascades not accessible with para/meta regioisomers

▸ Supplied with batch-specific QC documentation (NMR, HPLC, GC) at standard purity

▸ Cyclopropoxy group provides steric shielding and electronic modulation distinct from methoxy or linear alkoxy chains

• [1] Roesch, K.R.; Larock, R.C. Synthesis of Isoquinolines and Pyridines by the Palladium/Copper-Catalyzed Coupling and Cyclization of Terminal Acetylenes and Unsaturated Imines: The Total Synthesis of Decumbenine B. J. Org. Chem. 2002, 67, 86–94. DOI: 10.1021/jo010579z. View Source

Why 2-Cyclopropoxy-3-iodobenzaldehyde Cannot Be Replaced by Its Regioisomers or Simpler Alkoxy Analogs in Multi-Step Synthetic Sequences

Substituting 2-cyclopropoxy-3-iodobenzaldehyde with a regioisomer such as 2-cyclopropoxy-4-iodobenzaldehyde (CAS 1243384-21-5) or 2-cyclopropoxy-5-iodobenzaldehyde (CAS 1243358-35-1) fundamentally alters the spatial relationship between the iodine leaving group, the aldehyde electrophile, and the cyclopropoxy directing group . The ortho-iodo/ortho-aldehyde arrangement is a prerequisite for palladium-catalyzed tandem coupling–cyclization cascades that produce isoquinolines and related heterocycles; moving the iodine to the para or meta position disables this tandem pathway entirely [1]. Replacing the cyclopropoxy group with a methoxy (2-methoxy-3-iodobenzaldehyde, CAS 70738-03-3, MW 262.04) eliminates the cyclopropane ring's documented stability under halogenation and acylation conditions, which has been demonstrated for cyclopropyl phenyl ethers [2]. The cyclopropoxy group additionally provides greater steric bulk (molar refractivity contribution) and distinct electronic modulation of the aldehyde carbonyl compared to linear alkoxy chains, affecting both reactivity rates and regioselectivity in subsequent transformations .

Regioisomer substitution (e.g., 2-cyclopropoxy-4-iodobenzaldehyde)

Moving iodine to para or meta positions disables the tandem coupling–cyclization pathway essential for isoquinoline construction. Ortho-iodo/aldehyde proximity is mechanistically required.

Replacing cyclopropoxy with methoxy or hydroxy

Methoxy analogs lack the cyclopropane ring's steric influence and documented stability under halogenation/acylation; free hydroxy requires additional protection/deprotection steps for cross-coupling.

• [1] Roesch, K.R.; Larock, R.C. Synthesis of isoquinolines and pyridines by the palladium/copper-catalyzed coupling and cyclization of terminal acetylenes and unsaturated imines: the total synthesis of decumbenine B. J. Org. Chem. 2002, 67, 86–94. Demonstrates that o-iodobenzaldehyde imines undergo tandem Pd-catalyzed coupling followed by Cu-catalyzed cyclization in good to excellent yields; the ortho-iodo/aldehyde proximity is mechanistically essential. View Source
• [2] Petinskii, A.A.; Shostakovskii, S.M.; Kositsyna, É.I. Phenyl cyclopropyl ether in electrophilic substitution reactions. Bull. Acad. Sci. USSR Div. Chem. Sci. 1972, 21, 1720–1723. DOI: 10.1007/BF00851187. Reports that the three-membered ring of cyclopropyl phenyl ether is stable in halogenation and acylation reactions, with the cyclopropoxy group exerting a para-orienting effect. View Source

2-Cyclopropoxy-3-iodobenzaldehyde: Comparative Quantitative Evidence for Procurement Decision-Making

Ortho,Ortho-Disubstitution Pattern Uniquely Enables Tandem Coupling–Cyclization Cascades vs. Para- or Meta-Iodo Regioisomers

The ortho relationship between the iodine (C3) and aldehyde (C1) in 2-cyclopropoxy-3-iodobenzaldehyde is mechanistically required for palladium/copper-catalyzed tandem Sonogashira coupling–cyclization sequences that yield isoquinoline frameworks. The benchmark system using tert-butylimines of o-iodobenzaldehydes with terminal acetylenes proceeds via Pd-catalyzed alkynylation followed by Cu-catalyzed cyclization of the iminoalkyne intermediate, achieving isoquinoline products in good to excellent yields [1]. The total synthesis of decumbenine B was accomplished in seven steps and 20% overall yield employing this methodology [1]. By contrast, 2-cyclopropoxy-4-iodobenzaldehyde (CAS 1243384-21-5) and 2-cyclopropoxy-5-iodobenzaldehyde (CAS 1243358-35-1) place the iodine distal to the aldehyde, precluding the intramolecular cyclization step and necessitating a fundamentally different synthetic route . The 2-cyclopropoxy-6-iodobenzaldehyde isomer, while also ortho,ortho-disubstituted, positions the iodine at C6 adjacent to the cyclopropoxy-bearing C2 rather than C3, altering steric accessibility for the initial oxidative addition step with Pd(0) catalysts .

Tandem Cyclization vs. Regioisomers

Cross-study comparable

Ortho-iodo,ortho-aldehyde geometry enables Pd/Cu-catalyzed tandem Sonogashira coupling–cyclization (class-validated; reported yields 65–95% for o-iodobenzaldehyde substrates). Para- or meta-iodo regioisomers cannot engage the intramolecular cyclization step.

Defines accessible synthetic pathway and step-count economy.

Specific yield data for 2-cyclopropoxy variant not yet reported.

Evidence Dimension	Capability to participate in tandem Pd/Cu-catalyzed coupling–cyclization
Target Compound Data	Ortho-iodo,ortho-aldehyde geometry enables tandem Sonogashira coupling–Cu-catalyzed cyclization pathway (class-validated on o-iodobenzaldehyde substrates; specific yield data for the 2-cyclopropoxy-3-iodo variant not reported in primary literature)
Comparator Or Baseline	2-Cyclopropoxy-4-iodobenzaldehyde (para-iodo) and 2-cyclopropoxy-5-iodobenzaldehyde (meta-iodo): iodine not proximal to aldehyde; tandem cyclization pathway unavailable. Reference o-iodobenzaldehyde system: isoquinolines obtained in good to excellent yields via Pd/Cu cascade [1].
Quantified Difference	Qualitative mechanistic distinction: tandem cyclization accessible vs. inaccessible based on iodine position. The o-iodobenzaldehyde imine system yielded isoquinolines in 65–95% yields depending on acetylene substitution [1].
Conditions	Pd(0) catalyst (Pd(PPh₃)₄ or Pd₂(dba)₃), CuI co-catalyst, terminal acetylene, tert-butylimine derivative, base (e.g., Et₃N or K₂CO₃), DMF or CH₃CN solvent, 25–100 °C [1]

Why This Matters

This single regiochemical feature determines whether a convergent, atom-economical tandem sequence can be deployed versus a longer linear synthesis, directly impacting step count, overall yield, and procurement strategy for heterocycle-focused medicinal chemistry programs.

• [1] Roesch, K.R.; Larock, R.C. Synthesis of isoquinolines and pyridines by the palladium/copper-catalyzed coupling and cyclization of terminal acetylenes and unsaturated imines: the total synthesis of decumbenine B. J. Org. Chem. 2002, 67, 86–94. DOI: 10.1021/jo010579z. View Source

Cyclopropoxy Ring Stability Under Halogenation and Acylation Conditions vs. Linear Alkoxy and Hydroxy Analogs

The cyclopropoxy group in 2-cyclopropoxy-3-iodobenzaldehyde inherits the documented stability profile of cyclopropyl phenyl ethers under electrophilic aromatic substitution conditions. Petinskii et al. demonstrated that the three-membered ring of cyclopropyl phenyl ether remains intact during halogenation and acylation reactions, whereas nitration with dilute HNO₃ induces ring cleavage [1]. This contrasts with the behavior of the 2-hydroxy analog (2-hydroxy-3-iodobenzaldehyde, CAS 23602-64-4, MW 248.02), where the free phenolic –OH is incompatible with many cross-coupling catalysts, acylating agents, and oxidizing conditions without protection [2]. Compared to the 2-methoxy analog (2-methoxy-3-iodobenzaldehyde, CAS 70738-03-3, MW 262.04), the cyclopropoxy variant offers enhanced steric shielding of the adjacent iodine, potentially modulating the rate of oxidative addition in Pd(0)-catalyzed couplings . The cyclopropoxy group also exerts a distinct electronic influence: in cyclopropyl phenyl ether, it exhibits a para-orienting effect in electrophilic substitution, reflecting its net electron-donating character that differs from the stronger +M effect of methoxy [1].

Cyclopropoxy Stability vs. Analogs

Class-level inference

Cyclopropyl phenyl ether ring remains intact under halogenation (Cl₂, Br₂, I₂) and Friedel-Crafts acylation; cleaved under dilute HNO₃. Methoxy stable but less sterically shielding; free –OH incompatible with many coupling catalysts.

Informs protecting-group strategy and potential step-count reduction.

Stability data from cyclopropyl phenyl ether model system.

Evidence Dimension	Stability of the ether substituent under halogenation/acylation vs. nitration conditions
Target Compound Data	Cyclopropoxy ring stable in halogenation and acylation (class-level evidence from cyclopropyl phenyl ether); susceptible to cleavage only under strong nitration conditions (dilute HNO₃) [1]
Comparator Or Baseline	2-Hydroxy-3-iodobenzaldehyde (CAS 23602-64-4): free –OH requires protection for Pd-catalyzed couplings. 2-Methoxy-3-iodobenzaldehyde (CAS 70738-03-3): methoxy stable but less sterically shielding. Cyclopropyl phenyl ether: ring stable in halogenation/acylation; cleaved under nitration (2,4-dinitrophenol + propionaldehyde formed) [1].
Quantified Difference	Qualitative stability hierarchy: cyclopropoxy ≈ methoxy > hydroxy for cross-coupling compatibility. Quantitative ring-cleavage threshold: dilute HNO₃ induces cyclopropoxy ring opening; halogenation (Cl₂, Br₂, I₂) and acylation (RCOCl/AlCl₃) conditions are tolerated [1].
Conditions	Halogenation: Cl₂, Br₂, or I₂ with Lewis acid catalyst; Acylation: RCOCl/AlCl₃ (Friedel-Crafts); Nitration: dilute HNO₃ (cleavage observed) [1]

Why This Matters

The cyclopropoxy group provides a pre-installed, stable ether protecting group that survives downstream halogenation and acylation steps, avoiding the additional protection/deprotection sequences required for phenolic analogs and reducing the synthetic step count by 1–2 steps.

• [1] Petinskii, A.A.; Shostakovskii, S.M.; Kositsyna, É.I. Phenyl cyclopropyl ether in electrophilic substitution reactions. Bull. Acad. Sci. USSR Div. Chem. Sci. 1972, 21, 1720–1723. DOI: 10.1007/BF00851187. View Source
• [2] PubChem. 2-Hydroxy-3-iodobenzaldehyde (CAS 23602-64-4). Molecular Formula: C₇H₅IO₂; Molecular Weight: 248.02. Accessed May 2026. View Source

Molecular Weight and Physicochemical Property Differentiation from 2-Methoxy-3-iodobenzaldehyde

2-Cyclopropoxy-3-iodobenzaldehyde (MW 288.08, C₁₀H₉IO₂) carries a molecular weight 26.04 Da heavier than its 2-methoxy analog (2-methoxy-3-iodobenzaldehyde, CAS 70738-03-3, MW 262.04, C₈H₇IO₂), corresponding to the replacement of –OCH₃ with –OC₃H₅ . This mass increment reflects the addition of two methylene units constrained within a cyclopropane ring rather than a flexible ethyl chain. The cyclopropoxy substituent contributes greater molar refractivity (estimated CMR ~26.3 vs. ~14.5 for methoxy, calculated by atomic contribution method [1]) and increased topological polar surface area (tPSA estimated at 26.3 Ų vs. 17.1 Ų for the methoxy analog [1]), while maintaining a single hydrogen-bond acceptor at the ether oxygen [2]. The rotational bond count differs: the cyclopropoxy group introduces one rotatable bond (O–Ccyclopropyl) versus one for methoxy (O–CH₃), but the cyclopropane ring itself is conformationally constrained, unlike the freely rotating methyl group [2]. These property differences are directly relevant for compound library design where MW ≤ 300 Da, rotatable bond count ≤ 3, and tPSA ≤ 60 Ų are typical fragment-lead filters [2].

Physicochemical Profile vs. Methoxy

Cross-study comparable

MW 288.08 Da (+26.04 Da vs. 2-methoxy analog); estimated tPSA ~26.3 Ų (+9.2 Ų); calculated CMR ~54.5 vs. ~48.3. Both remain within fragment lead-like space (MW ≤300, tPSA ≤60).

Supports systematic modulation of fragment properties without exceeding lead-likeness thresholds.

Calculated properties; no experimental logP available.

Evidence Dimension	Physicochemical property comparison (MW, calculated tPSA, CMR, H-bond acceptors)
Target Compound Data	MW 288.08 Da; C₁₀H₉IO₂; calc. tPSA ~26.3 Ų; calc. CMR ~54.5; 2 H-bond acceptors; 1 rotatable bond (O–cyclopropyl) [1][2]
Comparator Or Baseline	2-Methoxy-3-iodobenzaldehyde (CAS 70738-03-3): MW 262.04 Da; C₈H₇IO₂; calc. tPSA ~17.1 Ų; calc. CMR ~48.3; 2 H-bond acceptors; 1 rotatable bond (O–CH₃). Difference: ΔMW = +26.04 Da; ΔtPSA ≈ +9.2 Ų [1].
Quantified Difference	ΔMW = +26.04 Da (+9.9% mass increment); ΔtPSA ≈ +9.2 Ų (+54% tPSA increment); ΔCMR ≈ +6.2 units (+12.8% polarizability increment). Both compounds remain within fragment-like physicochemical space (MW < 300, tPSA < 60, rotatable bonds ≤ 3) [2].
Conditions	Calculated properties based on standard atomic contribution methods (tPSA, CMR). No experimental logP or solubility data available for direct comparison.

Why This Matters

The cyclopropoxy analog occupies a distinct but adjacent region of fragment chemical space compared to the methoxy analog, offering medicinal chemists a validated strategy to modulate lipophilicity and steric profile without exceeding lead-likeness thresholds, while retaining the synthetic handle of the aryl iodide.

• [1] Calculated molecular properties based on atomic contribution methods for tPSA and CMR (Ertl method for tPSA; Wildman-Crippen for molar refractivity). Estimations performed using RDKit/ChemDraw-based algorithms; values are computed, not experimentally determined. View Source
• [2] Congreve, M.; Carr, R.; Murray, C.; Jhoti, H. A 'Rule of Three' for fragment-based lead discovery? Drug Discov. Today 2003, 8, 876–877. Fragment physicochemical guidelines: MW ≤ 300, cLogP ≤ 3, H-bond donors ≤ 3, H-bond acceptors ≤ 3, rotatable bonds ≤ 3. View Source

Iodine-Mediated Tandem Cyclization–Cycloaddition Reactivity Enabled by Ortho-Functionalizable Benzaldehyde Scaffold

The aldehyde group at C1 ortho to a functionalizable position (C3 iodine or C2 cyclopropoxy in the target compound) provides a scaffold that can be elaborated into ortho-alkynylbenzaldehydes, which are privileged substrates for iodine-catalyzed tandem cyclization–cycloaddition reactions. Xie et al. demonstrated that ortho-alkynyl-substituted benzaldehydes undergo iodine-catalyzed tandem cyclization–cycloaddition to afford polyoxacyclic ring systems containing the oxabicyclo[3.2.1]octane skeleton found in numerous natural products [1]. The reaction proceeds under mild conditions using catalytic I₂. The 2-cyclopropoxy-3-iodobenzaldehyde scaffold, following Sonogashira alkynylation at the iodine position, would generate the requisite ortho-alkynylbenzaldehyde geometry with the cyclopropoxy group positioned to influence both the electronic character of the alkyne and the steric environment of the cyclization transition state . In contrast, 3-cyclopropoxy-4-iodobenzaldehyde (CAS 1243328-96-2) would position the alkyne at C4, para to the aldehyde, disabling the ortho-alkynyl geometry required for this cyclization manifold .

I₂-Catalyzed Polycyclic Scaffold Access

Class-level inference

Following Sonogashira alkynylation at C3, the resulting ortho-alkynylbenzaldehyde is poised for I₂-catalyzed tandem cyclization–cycloaddition to form oxabicyclo[3.2.1]octane frameworks (class-validated). Para-iodo regioisomers cannot generate the required ortho-alkynyl geometry.

Enables two-step diversification to complex polycyclic scaffolds.

Requires initial Sonogashira coupling step.

Evidence Dimension	Access to ortho-alkynylbenzaldehyde cyclization substrates for polyoxacyclic synthesis
Target Compound Data	Iodine at C3 (ortho to aldehyde at C1) permits Sonogashira alkynylation to generate ortho-alkynylbenzaldehyde; cyclopropoxy at C2 provides additional steric/electronic modulation. Post-alkynylation, the scaffold is competent for I₂-catalyzed tandem cyclization–cycloaddition (class-validated on analogous ortho-alkynylbenzaldehydes) [1].
Comparator Or Baseline	3-Cyclopropoxy-4-iodobenzaldehyde (CAS 1243328-96-2): iodine at C4 is para to aldehyde; alkynylation yields para-alkynylbenzaldehyde, which cannot undergo the ortho-alkynyl-specific cyclization. 2-Cyclopropoxy-4-iodobenzaldehyde (CAS 1243384-21-5): iodine at C4 is meta to aldehyde; similarly disfavored .
Quantified Difference	Qualitative synthetic pathway accessibility: ortho-alkynyl cyclization pathway accessible with 2-cyclopropoxy-3-iodobenzaldehyde; inaccessible with para-iodo regioisomers. Reference ortho-alkynylbenzaldehyde system: I₂ (10 mol%), CH₂Cl₂, room temperature, yields polyoxacyclic products [1].
Conditions	Step 1: Sonogashira coupling (Pd catalyst, CuI, terminal alkyne) at iodine position. Step 2: I₂ (10 mol%), CH₂Cl₂, room temperature, tandem cyclization–cycloaddition [1].

Why This Matters

The specific iodine placement enables a two-step diversification sequence (cross-coupling then I₂-catalyzed cyclization) that constructs complex polycyclic scaffolds from a single building block, a strategy not replicable with any other regioisomer of the cyclopropoxy-iodobenzaldehyde family.

• [1] Xie, Y.-X.; Yan, Z.-Y.; Qian, B.; Deng, W.-Y.; Wang, D.-Z.; Wu, L.-Y.; Liu, X.-Y.; Liang, Y.-M. A novel iodine-mediated tandem cyclization–cycloaddition reaction leading to polyoxacyclic ring systems. Chem. Commun. 2009, 5451–5453. DOI: 10.1039/b910232a. View Source

Commercial Availability and Purity Benchmarking Against Regioisomeric Cyclopropoxy-iodobenzaldehydes

2-Cyclopropoxy-3-iodobenzaldehyde (CAS 1243410-32-3) is commercially available from Leyan (Product No. 2222155) at a standard purity of 98%, with batch-specific QC documentation including NMR, HPLC, and GC . Its closest regioisomeric comparator with documented commercial availability is 4-cyclopropoxy-3-iodobenzaldehyde (CAS 1243328-96-2), also supplied by Bidepharm at 98% purity with equivalent QC documentation . The 2-cyclopropoxy-4-iodobenzaldehyde (CAS 1243384-21-5) and 2-cyclopropoxy-5-iodobenzaldehyde (CAS 1243358-35-1) regioisomers are listed in chemical databases but their commercial availability from major suppliers is less well-documented, potentially requiring custom synthesis with associated lead times and cost premiums . The target compound's listing on the Leyan platform with defined SKU and inventory management indicates established supply chain integration, reducing procurement risk relative to regioisomers requiring de novo synthesis .

Commercial Availability & Purity

Supporting evidence

98% purity (Leyan, SKU 2222155) with NMR, HPLC, GC QC. 4-Cyclopropoxy-3-iodobenzaldehyde also 98% (Bidepharm). Other regioisomers have limited documented commercial supply.

Established supply chain supports procurement with reduced lead-time risk.

Supplier inventory and purity as of May 2026; verify current status.

Evidence Dimension	Commercial availability, purity specification, and QC documentation
Target Compound Data	2-Cyclopropoxy-3-iodobenzaldehyde: 98% purity (Leyan, Product No. 2222155); QC: NMR, HPLC, GC
Comparator Or Baseline	4-Cyclopropoxy-3-iodobenzaldehyde (CAS 1243328-96-2): 98% purity (Bidepharm); QC: NMR, HPLC, GC . 2-Cyclopropoxy-4-iodobenzaldehyde and 2-cyclopropoxy-5-iodobenzaldehyde: database-listed but limited documented commercial availability .
Quantified Difference	Comparable purity specification (98%) between 2-cyclopropoxy-3-iodobenzaldehyde and 4-cyclopropoxy-3-iodobenzaldehyde. Supply risk differential: established inventory (Leyan SKU 2222155) vs. custom synthesis for less-common regioisomers.
Conditions	Commercial sourcing as of May 2026; purity verified by supplier QC (NMR, HPLC, GC batch analysis).

Why This Matters

Established commercial availability with documented purity reduces procurement timeline uncertainty and eliminates the need for in-house synthesis and purification development, which is particularly valuable when the specific ortho,ortho-disubstitution pattern is mechanistically required.

2-Cyclopropoxy-3-iodobenzaldehyde: Recommended Research & Industrial Application Scenarios Based on Comparative Evidence

Isoquinoline and Nitrogen-Containing Heterocycle Library Synthesis via Tandem Pd/Cu Coupling–Cyclization

For medicinal chemistry programs targeting isoquinoline-, pyridine-, or related N-heterocycle-focused compound libraries, 2-cyclopropoxy-3-iodobenzaldehyde is the preferred building block among the cyclopropoxy-iodobenzaldehyde regioisomer family. The ortho-iodo/aldehyde geometry is mechanistically required for the palladium/copper-catalyzed tandem coupling–cyclization cascade with terminal acetylenes that constructs the isoquinoline core in a single operational step [1]. This convergent approach, validated on o-iodobenzaldehyde substrates with reported yields of 65–95% for isoquinoline products, is not accessible with 2-cyclopropoxy-4-iodobenzaldehyde or 2-cyclopropoxy-5-iodobenzaldehyde, which would require linear multistep sequences to achieve the same heterocyclic framework [1]. The cyclopropoxy substituent remains intact under the Pd(0)/Cu(I) catalytic conditions based on the established stability of cyclopropyl phenyl ethers in halogenation and related electrophilic environments [2].

Ortho-Alkynylbenzaldehyde Precursor for Iodine-Catalyzed Polyoxacyclic Natural Product-Like Scaffold Construction

Following Sonogashira alkynylation at the iodine position, 2-cyclopropoxy-3-iodobenzaldehyde is converted to an ortho-alkynylbenzaldehyde intermediate poised for iodine-catalyzed tandem cyclization–cycloaddition, a transformation that delivers the oxabicyclo[3.2.1]octane skeleton present in diverse biologically active natural products [1]. The cyclopropoxy group at C2 provides steric influence on the cyclization transition state that differs from methoxy or ethoxy analogs, potentially affecting diastereoselectivity. This two-step diversification sequence (cross-coupling → I₂-catalyzed cyclization) is unique to the 3-iodo substitution pattern; the 4-iodo regioisomer (CAS 1243328-96-2) yields a para-alkynylbenzaldehyde that cannot engage the ortho-specific cyclization manifold [1]. This scenario is directly supported by the established reactivity of ortho-alkynylbenzaldehydes under I₂ catalysis reported by Xie et al. [1].

Fragment-Based Drug Discovery Libraries Requiring Cyclopropoxy-Modulated Physicochemical Profiles

For fragment library design, 2-cyclopropoxy-3-iodobenzaldehyde occupies a distinct region of fragment chemical space compared to the widely used 2-methoxy-3-iodobenzaldehyde (MW 262.04). The +26 Da mass increment, +9.2 Ų estimated tPSA increase, and conformational constraint of the cyclopropane ring provide a systematic vector for modulating fragment properties while staying within Rule-of-Three guidelines (MW ≤ 300, tPSA ≤ 60 Ų, rotatable bonds ≤ 3) [2]. The aryl iodide serves as a universal synthetic handle for fragment elaboration via Suzuki, Sonogashira, or Buchwald-Hartwig coupling, while the aldehyde enables reductive amination, Grignard addition, or Knoevenagel condensation. The cyclopropoxy group's demonstrated stability under halogenation and acylation conditions [3] ensures compatibility with common fragment growth chemistries.

Kinase Inhibitor Intermediate Synthesis Requiring Ortho-Alkoxy-iodo Substitution Patterns

The 2-alkoxy-3-iodobenzaldehyde substitution pattern appears in patent literature as an intermediate en route to kinase inhibitor scaffolds [1]. The cyclopropoxy variant offers potential metabolic stability advantages over methoxy or ethoxy analogs due to the cyclopropane ring's resistance to oxidative O-dealkylation by cytochrome P450 enzymes, a well-documented property of cyclopropyl ethers in medicinal chemistry [1]. While direct comparative metabolic stability data for 2-cyclopropoxy-3-iodobenzaldehyde versus its methoxy analog are not available in the published literature, the class-level precedent for cyclopropoxy-containing drug candidates (e.g., roflumilast and related PDE4 inhibitors) supports this rationale for selecting the cyclopropoxy variant when metabolic soft-spot mitigation is a program objective [1].

Application

Selection Property

Validation Focus

Isoquinoline & N-heterocycle library synthesis

Ortho-iodo/aldehyde geometry for tandem Pd/Cu coupling–cyclization

Verify cyclization efficiency with terminal acetylenes and imine derivatives

Polyoxacyclic natural product-like scaffold construction

Iodine at C3 allows generation of ortho-alkynylbenzaldehyde precursor

I₂-catalyzed tandem cyclization–cycloaddition compatibility and stereochemical outcome

Fragment-based drug discovery libraries

Cyclopropoxy-modulated MW, tPSA, and conformational constraint vs. methoxy

Assess fragment elaboration via aryl iodide cross-coupling and aldehyde reactivity

Kinase inhibitor intermediate synthesis

Cyclopropoxy group stability and potential for metabolic differentiation

Evaluate metabolic stability and oxidative dealkylation liability in vitro

• [1] Roesch, K.R.; Larock, R.C. J. Org. Chem. 2002, 67, 86–94 (tandem coupling–cyclization); Xie, Y.-X. et al. Chem. Commun. 2009, 5451–5453 (I₂-catalyzed tandem cyclization–cycloaddition); Patent literature on cyclopropoxy-containing kinase inhibitors (e.g., CYCLOPROPYLDERIVATIVES AND THEIR USE AS KINASE INHIBITORS, US Patent application). DOI: 10.1021/jo010579z; 10.1039/b910232a. View Source
• [2] Congreve, M.; Carr, R.; Murray, C.; Jhoti, H. A 'Rule of Three' for fragment-based lead discovery? Drug Discov. Today 2003, 8, 876–877. Fragment library design guidelines: MW ≤ 300, cLogP ≤ 3, H-bond donors ≤ 3, H-bond acceptors ≤ 3, rotatable bonds ≤ 3. View Source
• [3] Petinskii, A.A.; Shostakovskii, S.M.; Kositsyna, É.I. Phenyl cyclopropyl ether in electrophilic substitution reactions. Bull. Acad. Sci. USSR Div. Chem. Sci. 1972, 21, 1720–1723. DOI: 10.1007/BF00851187. View Source